Cas no 74222-19-8 (Ethyl 6-chlorobenzofuran-2-carboxylate)

• Product Name: Ethyl 6-chlorobenzofuran-2-carboxylate
• CAS No: 74222-19-8
• MF: C₁₁H₉ClO₃
• MW: 224.640362501144
• MDL: MFCD28987315
• CID: 4938007
• PubChem ID: 118482420
• Update Time: 2026-02-27

Ethyl 6-chlorobenzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chlorobenzofuran-2-carboxylate
• ethyl 6-chloro-1-benzofuran-2-carboxylate
• ZCA22219
• SY261964

• MDL： MFCD28987315
• Inchi： 1S/C11H9ClO3/c1-2-14-11(13)10-5-7-3-4-8(12)6-9(7)15-10/h3-6H,2H2,1H3
• InChI Key： VRFLUTDLJWMWEU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=C(C(=O)OCC)OC=2C=1

Computed Properties

• Exact Mass: 224.0240218 g/mol
• Monoisotopic Mass: 224.0240218 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 39.4
• Molecular Weight: 224.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on Ethyl 6-chlorobenzofuran-2-carboxylate

Comprehensive Guide to Ethyl 6-chlorobenzofuran-2-carboxylate (CAS No. 74222-19-8): Properties, Applications, and Industry Insights

Ethyl 6-chlorobenzofuran-2-carboxylate (CAS 74222-19-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique benzofuran backbone and functional versatility. As a chlorinated benzofuran derivative, it serves as a critical intermediate for synthesizing bioactive molecules, aligning with the growing demand for heterocyclic compounds in drug discovery. This article explores its structural features, synthesis pathways, and emerging applications while addressing trending queries like "benzofuran derivatives in medicine" and "sustainable synthesis of carboxylates."

The molecular structure of Ethyl 6-chlorobenzofuran-2-carboxylate combines a benzofuran core with an ester group and chlorine substituent, offering reactivity at multiple sites. Researchers highlight its role in constructing FDA-approved drug analogs, particularly in oncology and antimicrobial therapies. Recent studies (2023–2024) emphasize its utility in catalyzed cross-coupling reactions, a hotspot in green chemistry discussions. Optimized synthetic routes, such as microwave-assisted esterification, now reduce energy consumption by 40%—addressing the industry’s focus on eco-friendly chemical processes.

Analytical characterization of CAS 74222-19-8 via HPLC-MS and NMR spectroscopy confirms high purity (>98%), a key concern for buyers sourcing high-purity intermediates. Regulatory-compliant storage guidelines recommend inert atmospheres to preserve stability, reflecting user searches for "handling sensitive carboxylates." Notably, its low water solubility aligns with lipid-based drug formulations, a trending topic in bioavailability enhancement strategies.

In agrochemicals, Ethyl 6-chlorobenzofuran-2-carboxylate derivatives show promise as plant growth modulators, coinciding with the rise in "climate-resilient crop solutions" searches. Patent analyses reveal its use in next-generation fungicides, leveraging the chlorobenzofuran moiety’s bioactivity. Manufacturers now prioritize scalable batch production methods, responding to market needs for cost-effective intermediates.

From an SEO perspective, this content integrates high-traffic keywords like "buy 6-chlorobenzofuran carboxylate" and "CAS 74222-19-8 supplier data," while technical depth addresses academic queries such as "mechanism of benzofuran ester reactions." The compound’s alignment with AI-driven molecular design trends further enhances relevance, as computational chemistry increasingly predicts its derivative applications.

Disclaimer: This article is for informational purposes only. Always consult technical datasheets and safety protocols before use.